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Introduction

Istamycins are a group of aminoglycoside antibiotics with potent activity against a range of
bacteria. Produced by the marine actinomycete Streptomyces tenjimariensis, this family of
compounds includes several congeners, such as Istamycin A, B, A0, and BO. This document
provides a detailed protocol for the fermentation of Streptomyces tenjimariensis to produce
Istamycin B0. The methodologies outlined below are compiled from various scientific sources
to ensure a comprehensive guide for reproducible fermentation.

Data Presentation
Table 1: Seed Culture Medium Composition
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Component Concentration (g/L)
Starch 10.0

Glucose 2.0

Soybean Meal 10.0

NaCl 3.0

K2HPOa4 1.0

MgSQa-7H20 1.0

pH 7.2 (before autoclaving)

Table 2: Production Medium C .

Component Concentration (g/L)
Starch 10.0

Soybean Meal 10.0

NaCl 3.0

Kz2HPOa4 1.0

MgSOa4-7H20 1.0

Palmitate (optional) 2.0

pH 7.2 (before autoclaving)

Note: The addition of palmitate at a concentration of 0.2% has been shown to potentially
double istamycin production.[1]

Table 3: Fermentation Parameters
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Parameter

Value

Strain

Streptomyces tenjimariensis ATCC 31603

Inoculum Size

10% (V/v)

Fermentation Vessel

Baffled Erlenmeyer Flasks or Bioreactor

Working Volume

50% of vessel volume

Temperature 27-28 °C
Agitation 250 rpm (for shake flasks)
Aeration Aerobic conditions

Fermentation Time

5 -7 days

pH

Maintained around 7.0 - 7.2

Table 4: Profile of Istamycin Congeners Produced

Sixteen different istamycin congeners have been identified in the fermentation broth of S.

tenjimariensis. The following are listed in descending order of their quantified amounts.[2][3][4]
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Rank Istamycin Congener
1 Istamycin A

2 Istamycin B

3 Istamycin AO

4 Istamycin BO

5 Istamycin B1

6 Istamycin Al

7 Istamycin C

8 Istamycin A2

9 Istamycin C1

10 Istamycin CO

11 Istamycin X0

12 Istamycin A3

13 Istamycin YO

14 Istamycin B3

15 Istamycin FU-10
16 Istamycin AP

Experimental Protocols
Inoculum Preparation

e Prepare the seed culture medium as detailed in Table 1.
o Dispense the medium into appropriate vessels (e.g., 100 mL in 500 mL Erlenmeyer flasks).

o Autoclave at 121°C for 20 minutes.
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o Aseptically inoculate the cooled medium with a spore suspension or a vegetative mycelial
culture of Streptomyces tenjimariensis.

 Incubate the seed culture at 27°C for 48 hours with shaking at 250 rpm.

Production Fermentation

e Prepare the production medium as described in Table 2.

¢ Dispense the medium into fermentation vessels (e.g., baffled shake flasks or a sterilized
bioreactor).

e Autoclave at 121°C for 20 minutes.
 After cooling, inoculate the production medium with 10% (v/v) of the seed culture.
 Incubate the production culture under the conditions specified in Table 3.

» Monitor the fermentation for key parameters such as pH, dissolved oxygen (if in a
bioreactor), and cell growth.

The fermentation is typically carried out for 5 to 7 days.

Harvesting and Extraction

o At the end of the fermentation, harvest the broth by centrifugation or filtration to separate the
mycelium from the supernatant.

e The istamycins, including Istamycin B0, are present in the supernatant.

e The supernatant can be subjected to further downstream processing, such as cation
exchange chromatography, for the purification of Istamycin BO.

Visualizations
Fermentation Workflow
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Caption: Workflow for Istamycin B0 fermentation.
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Caption: Putative biosynthetic relationships of Istamycins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Istamycin BO
Fermentation using Stre-ptomyces tenjimariensis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1253002#istamycin-b0-fermentation-
protocol-for-streptomyces-tenjimariensis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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